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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of GSK-7975A, a potent and selective

inhibitor of the Orai1 calcium channel. Orai1 is the pore-forming subunit of the Calcium

Release-Activated Calcium (CRAC) channel, a key component of store-operated calcium entry

(SOCE) in numerous cell types. Dysregulation of Orai1-mediated calcium influx is implicated in

a variety of pathological conditions, including inflammatory and autoimmune diseases, making

it a compelling target for therapeutic intervention. This document details the mechanism of

action of GSK-7975A, presents quantitative data on its inhibitory activity, outlines key

experimental protocols for its characterization, and discusses its selectivity and therapeutic

potential.

Mechanism of Action
GSK-7975A functions as a direct inhibitor of the Orai1 channel.[1] Its mechanism of action is

characterized by the following key features:

Downstream of STIM1-Orai1 Coupling: Crucially, GSK-7975A does not interfere with the

initial steps of SOCE activation. It does not prevent the oligomerization of the endoplasmic

reticulum (ER) calcium sensor, STIM1, nor does it disrupt the subsequent physical coupling

of STIM1 to Orai1 at the plasma membrane.[2][3] This indicates that GSK-7975A acts

directly on the Orai1 channel itself, after it has been engaged by STIM1.
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Allosteric Pore Blockade: GSK-7975A is believed to act as an allosteric pore blocker.[1] This

means it does not physically occlude the ion permeation pathway in a simple "plug-in-hole"

manner. Instead, it likely binds to a site on the Orai1 protein that induces a conformational

change, thereby inhibiting ion conduction.

Dependence on Pore Geometry: The inhibitory activity of GSK-7975A is sensitive to the

geometry of the Orai1 channel's selectivity filter. Studies using Orai1 mutants with altered

pore structures have shown reduced inhibition by GSK-7975A, suggesting that the inhibitor's

binding or efficacy is critically dependent on the native conformation of the channel's pore

region.

Orai1 Signaling Pathway and Point of Inhibition
The activation of Orai1 is a multi-step process initiated by the depletion of calcium from the

endoplasmic reticulum. The following diagram illustrates this signaling cascade and the specific

point of intervention for GSK-7975A.
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Start: Cells on Coverslip

Load with Fura-2 AM
(30-60 min, 37°C)

Wash to remove excess dye

Pre-incubate with GSK-7975A
or Vehicle (DMSO)

Establish Baseline
(Ca²⁺-free HBSS)

Deplete ER Stores
(Thapsigargin in Ca²⁺-free HBSS)

Induce SOCE
(Re-add Extracellular Ca²⁺)

Record F340/F380 Ratio

Analyze Data:
Compare Control vs. GSK-7975A

 

Start: STIM1/Orai1-expressing
cell in recording chamber

Approach cell and form
Gigaohm (GΩ) Seal

Rupture membrane to achieve
Whole-Cell configuration

Passively activate I_CRAC
(BAPTA in pipette)

Record stable baseline I_CRAC
(Voltage Ramps)

Perfuse with GSK-7975A

Record inhibition of I_CRAC

Analyze current amplitude
to determine % inhibition

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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